Cas no 120330-37-2 (6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-)
![6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel- structure](https://www.kuujia.com/scimg/cas/120330-37-2x300.png)
120330-37-2 structure
Product Name:6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-
CAS No:120330-37-2
Molecular Formula:C11H14N4O2
Molecular Weight:234.25446
CID:139943
PubChem ID:135538658
6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel- Properties
Names and Identifiers
-
- 6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-
- 9-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-3H-purin-6-one
- Hypoxanthine, 9-(cis-3-(hydroxymethyl)cyclopentyl)-
- Hypoxanthine, 9-[cis-3-(hydroxymethyl)cyclopentyl]-
- 120330-37-2
- SCHEMBL10394462
- 9-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-1H-purin-6-one
- 6H-Purin-6-one, 1,9-dihydro-9-[3-(hydroxymethyl)cyclopentyl]-, cis-(1)-
- DTXSID30152804
- C-ddI
- NSC 614845
- NSC614845
- 6H-Purin-6-one, 1,9-dihydro-9-(3-(hydroxymethyl)cyclopentyl)-, cis-(1)-
-
- InChIKey: OWBYMOPAAVGKEM-JGVFFNPUSA-N
- Inchi: InChI=1S/C11H14N4O2/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h5-8,16H,1-4H2,(H,12,13,17)/t7-,8+/m0/s1
- SMILES: OC[C@H]1CC[C@@H](N2C=NC3C(N=CNC2=3)=O)C1
Computed Properties
- Exact Mass: 234.11167570g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 234.11167570g/mol
- Heavy Atom Count: 17
- Complexity: 346
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 79.5Ų
6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel- Related Literature
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Angela Scala,Massimiliano Cordaro,Antonino Mazzaglia,Francesco Risitano,Assunta Venuti,Maria Teresa Sciortino,Giovanni Grassi Med. Chem. Commun., 2011,2, 172-175
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Mohamad Shazwan Shah Jamil,Sultan Alkaabi,Alan K. Brisdon Dalton Trans., 2019,48, 9317-9327
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Jingru Zhang,Qian Wang,Xisheng Zhang,Jiexuan Jiang,Zhenfei Gao,Zhiwen Jin RSC Adv., 2017,7, 36722-36727
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Jang-Yeon Hwang,Seung-Taek Myung,Ji Ung Choi,Chong Seung Yoon,Hitoshi Yashiro,Yang-Kook Sun J. Mater. Chem. A, 2017,5, 23671-23680
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Fei Liang,Wenlong Yin Inorg. Chem. Front., 2020,7, 3674-3686
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Y. H. Zhao,Y. Li,E. J. Lavernia,Q. Jiang Phys. Chem. Chem. Phys., 2009,11, 9233-9240
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